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Compound of Interest

1-methyl-3-(trifluoromethyl)-1H-
Compound Name: o
pyrazole-4-carboxylic acid

An In-depth Technical Guide to 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic Acid
(CAS 113100-53-1)

This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, a key
intermediate in the development of modern agrochemicals and pharmaceuticals.

Chemical and Physical Properties

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a white to off-white solid
compound.[1] Its chemical structure consists of a pyrazole ring substituted with a methyl group,
a trifluoromethyl group, and a carboxylic acid functional group. This combination of moieties,
particularly the trifluoromethyl group, enhances its biological activity and stability, making it a
valuable building block in medicinal and agricultural chemistry.[2]

Table 1: Physicochemical Properties of CAS 113100-53-1

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b041765?utm_src=pdf-interest
https://www.benchchem.com/product/b041765?utm_src=pdf-body
https://www.benchchem.com/product/b041765?utm_src=pdf-body
https://www.benchchem.com/product/b041765?utm_src=pdf-body
https://www.wxdchem.com/1-Methyl-3-Trifluoromethyl-1h-Pyrazole-4-Carboxylic-Acid-pd553065058.html
https://www.chemimpex.com/products/24959
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
1-methyl-3-
IUPAC Name (trifluoromethyl)-1H-pyrazole- [3]

4-carboxylic acid

CAS Number 113100-53-1 [3]
Molecular Formula CeHsF3N20:2 [3]
Molecular Weight 194.11 g/mol [3]
Appearance White to off-white solid/powder  [1][2]
Melting Point 198-210 °C [2]
pKa (Predicted) 2.93+£0.36 [4]
Solubility DMSO (Slightly), Methanol ]

(Slightly)

Synthesis and Experimental Protocols

The synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid has been
reported through various methods. A common laboratory-scale preparation involves the
hydrolysis of the corresponding ethyl ester.

General Synthesis Protocol: Hydrolysis of Ethyl 1-
methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate

A general procedure for the synthesis involves the hydrolysis of ethyl 1-methyl-3-
(trifluoromethyl)-1H-pyrazole-4-carboxylate using a base such as potassium hydroxide.[5]

Experimental Protocol:

e To areaction vial, add ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate (5600
mg, 25 mmol) and potassium hydroxide (4740 mg, 30 mmol) in 50 mL of a suitable solvent
(e.g., a mixture of water and ethanol).[5]

« Stir the reaction mixture at room temperature overnight.[5]
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e Upon completion of the reaction (monitored by TLC), acidify the reaction solution to a pH of 1
with dilute hydrochloric acid.[5] This will precipitate a white solid product.[5]

o Collect the solid by filtration and wash it with an appropriate solvent.[5]

e Dry the collected solid to yield 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic
acid.[5] The reported yield for this method is 59%.[5]

Characterization: The structure of the product can be confirmed by *H NMR spectroscopy.[5]

e 1H NMR (500 MHz, DMSO-ds): 8 12.80 (s, 1H, COOH), 8.44 (s, 1H, CH on the pyrazole
ring), 3.93 (s, 3H, CHs).[5]

An improved synthesis technology has also been studied, starting from sodium cyanoacetate
via condensation, acylation, cyclization, and hydrolysis, reporting higher yields.[6]

Ethyl 1-methyl-3-(trifluoromethyl)
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Figure 1: General workflow for the synthesis of 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-
carboxylic acid.

Biological Activity and Uses

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a crucial intermediate in the
manufacturing of a range of biologically active molecules.
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Agrochemicals

This compound is a key building block for several modern succinate dehydrogenase inhibitor
(SDHI) fungicides.[7] These fungicides are highly effective against a broad spectrum of fungal
pathogens on various crops. Notable fungicides synthesized from this intermediate include:

e Penthiopyrad

Bixafen

Fluxapyroxad (Xemium)

Isopyrazam

Sedaxane

The compound itself is also a known environmental transformation product and metabolite of
the fungicide Penthiopyrad, where it is referred to as PCA (1-methyl-3-trifluoromethyl-1H-
pyrazole-4-carboxylic acid).[8]

The mechanism of action for the SDHI fungicides derived from this intermediate involves the
inhibition of succinate dehydrogenase (Complex Il) in the mitochondrial electron transport chain
of fungi. This blockage disrupts cellular respiration and energy production, ultimately leading to
fungal cell death.
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Figure 2: Mechanism of action of SDHI fungicides derived from 1-methyl-3-
(trifluoromethyl)-1H-pyrazole-4-carboxylic acid.

Pharmaceuticals

In the pharmaceutical sector, this pyrazole derivative is utilized in the synthesis of novel
therapeutic agents. It is a precursor for:

» Antifungal agents: Used in the synthesis of 4-carboxamide derivatives with antifungal
properties.[5]

» Antiparasitic agents: Employed in the creation of diaryl ether inhibitors targeting the enoyl-
acyl carrier protein reductase of Toxoplasma gondii, the parasite responsible for
toxoplasmosis.[5]
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» Anti-inflammatory and analgesic drugs: Investigated for the development of new anti-
inflammatory and pain-relieving medications.[2]

e Anticancer agents: Some pyrazole-carboxamide derivatives have been studied for their
potential as anticancer agents.[9]

Safety and Handling

The compound is classified as a hazardous substance and requires careful handling in a
laboratory or industrial setting.

Table 2: GHS Hazard and Safety Information
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Category Information Source

Signal Word Warning [10]

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements S [10]

eye irritation.H335: May cause

respiratory irritation.

P280: Wear protective
gloves/protective clothing/eye
protection/face
protection.P302+P352: IF ON
SKIN: Wash with plenty of
soap and water.P304+P340: IF
INHALED: Remove person to
fresh air and keep comfortable
Precautionary Statements for [10]
breathing.P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.P312: Call a
POISON CENTER or doctor if

you feel unwell.

Keep in a dark place, under an
Storage inert atmosphere, at room [4]

temperature.

It is recommended to handle this chemical in a well-ventilated area, using appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat.[10]

Conclusion

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS 113100-53-1) is a high-
value chemical intermediate with significant applications in both the agrochemical and
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pharmaceutical industries. Its unique structure, featuring a trifluoromethyl group, imparts

desirable properties to the final products, such as enhanced efficacy and stability. The well-

established synthesis routes and its versatile reactivity make it a cornerstone for the

development of new fungicides, antiparasitic, and anti-inflammatory agents. Proper safety

precautions are essential when handling this compound due to its irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Methyl-3-(Trifluoromethyl)-1h-Pyrazole-4-Carboxylic Acid from China manufacturer -
Wanxingda [wxdchem.com]

2. chemimpex.com [chemimpex.com]

3. 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid | C6H5F3N202 | CID 2775665 -
PubChem [pubchem.ncbi.nlm.nih.gov]

4. 1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID CAS#:
113100-53-1 [m.chemicalbook.com]

5. 1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID | 113100-
53-1 [m.chemicalbook.com]

6. researchgate.net [researchgate.net]
7. 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid - Wikipedia [en.wikipedia.org]

8. Dissipation, residue, stereoselectivity and dietary risk assessment of penthiopyrad and
metabolite PAM on cucumber and tomato in greenhouse and field - PubMed
[pubmed.ncbi.nim.nih.gov]

9. Trifluoromethyl-pyrazole-carboxamides as COX inhibitors: synthesis, microed structural
analysis, computational profiling, and biological evaluation - PubMed
[pubmed.ncbi.nim.nih.gov]

10. fishersci.fr [fishersci.fr]

To cite this document: BenchChem. [CAS number 113100-53-1 properties and uses].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b041765?utm_src=pdf-custom-synthesis
https://www.wxdchem.com/1-Methyl-3-Trifluoromethyl-1h-Pyrazole-4-Carboxylic-Acid-pd553065058.html
https://www.wxdchem.com/1-Methyl-3-Trifluoromethyl-1h-Pyrazole-4-Carboxylic-Acid-pd553065058.html
https://www.chemimpex.com/products/24959
https://pubchem.ncbi.nlm.nih.gov/compound/2775665
https://pubchem.ncbi.nlm.nih.gov/compound/2775665
https://m.chemicalbook.com/ProductChemicalPropertiesCB5768709_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5768709_EN.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB5768709.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB5768709.htm
https://www.researchgate.net/publication/287481929_Synthesis_of_1-methyl-3-trifluoromethyl-4-pyrazole_carboxylic_acid
https://en.wikipedia.org/wiki/3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic_acid
https://pubmed.ncbi.nlm.nih.gov/35390607/
https://pubmed.ncbi.nlm.nih.gov/35390607/
https://pubmed.ncbi.nlm.nih.gov/35390607/
https://pubmed.ncbi.nlm.nih.gov/41163037/
https://pubmed.ncbi.nlm.nih.gov/41163037/
https://pubmed.ncbi.nlm.nih.gov/41163037/
https://www.fishersci.fr/store/msds?partNumber=10065762&countryCode=FR&language=en
https://www.benchchem.com/product/b041765#cas-number-113100-53-1-properties-and-uses
https://www.benchchem.com/product/b041765#cas-number-113100-53-1-properties-and-uses
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b041765#cas-number-113100-53-1-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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